Cas no 899213-48-0 (6-ethoxy-3-(4-ethylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product name: 6-ethoxy-3-(4-ethylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 899213-48-0
• MF: C₂₇H₂₇NO₄S
• MW: 461.572586297989
• CID: 6291708
• PubChem ID: 18559212

6-ethoxy-3-(4-ethylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-(4-ethylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 6-ethoxy-3-(4-ethylphenyl)sulfonyl-1-[(4-methylphenyl)methyl]quinolin-4-one
• AKOS001837833
• 899213-48-0
• 6-ethoxy-3-(4-ethylbenzenesulfonyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• F1603-0139
• 6-ethoxy-3-((4-ethylphenyl)sulfonyl)-1-(4-methylbenzyl)quinolin-4(1H)-one

• Inchi： 1S/C27H27NO4S/c1-4-20-10-13-23(14-11-20)33(30,31)26-18-28(17-21-8-6-19(3)7-9-21)25-15-12-22(32-5-2)16-24(25)27(26)29/h6-16,18H,4-5,17H2,1-3H3
• InChI Key： CRPNWMMYGWVBBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC(C)=CC=1)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 461.16607952g/mol
• Monoisotopic Mass: 461.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 5.7

Additional information on 6-ethoxy-3-(4-ethylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

6-Ethoxy-3-(4-Ethylbenzenesulfonyl)-1-(4-Methylphenyl)methyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound with CAS No 899213-48-0, known as 6-Ethoxy-3-(4-Ethylbenzenesulfonyl)-1-(4-Methylphenyl)methyl-1,4-Dihydroquinolin-4-One, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule's structure is characterized by a quinolinone backbone with substituents at positions 6, 3, and 1, each contributing to its unique chemical properties.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of green chemistry principles have enabled more efficient and environmentally friendly routes to prepare this compound. Researchers have reported the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process, including coupling reactions and oxidation steps.

The structural features of 6-Ethoxy, 3-(4-Ethylbenzenesulfonyl), and 1-(4-Methylphenyl)methyl groups play a crucial role in determining the compound's physical and chemical properties. The ethoxy group at position 6 introduces electron-donating effects, which can influence the molecule's reactivity in various reactions. The sulfonyl group at position 3 adds a significant degree of polarity to the molecule, enhancing its solubility in polar solvents and potentially influencing its pharmacokinetic properties if used in drug design.

The application of this compound extends into several areas of scientific research. In pharmaceutical research, quinoline derivatives like this compound have shown promise as potential candidates for drug development due to their ability to interact with various biological targets. Recent studies have focused on evaluating the anti-inflammatory and antioxidant properties of this compound using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

In addition to its biological applications, this compound has also been explored for its potential use in materials science. The quinolinone backbone provides a rigid structure that can be advantageous in designing functional materials with specific electronic properties. Researchers have investigated its ability to act as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

The study of 6-Ethoxy, 3-(4-Ethylbenzenesulfonyl), and 1-(4-Methylphenyl)methyl substituents has also led to insights into their influence on the photophysical properties of the compound. Fluorescence studies have revealed that these substituents can modulate the emission wavelength and quantum yield of the molecule, making it a potential candidate for applications in optoelectronics and sensing technologies.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity patterns of this compound, providing valuable insights into its interaction with other molecules in biological systems.

In conclusion, CAS No 899213-48-0 represents a versatile organic molecule with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.